1-(4-Fluorophenyl)-3-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(3-imidazo[1,2-a]pyridin-2-ylphenyl)urea
• InChI: InChI=1S/C20H15FN4O/c21-15-7-9-16(10-8-15)22-20(26)23-17-5-3-4-14(12-17)18-13-25-11-2-1-6-19(25)24-18/h1-13H,(H2,22,23,26)
• InChI Key: RXLZPUKENQHGLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C3=CC(=CC=C3)NC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C20H15FN4O
• Molecular Weight: 346.4 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Molecular Structure Analysis

Imidazopyridine is one of the important fused bicyclic 5–6 heterocycles. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

The direct functionalization of imidazo[1,2-a]pyridines has been achieved through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis.

Scientific Research Applications

Fluorescence and Sensing Applications

Imidazo[1,5-a]pyridinium ions, closely related to the compound of interest, have been identified as highly emissive fluorophores useful in the development of pH-sensors with dual emission pathways. These ions, accessible through an efficient three-component coupling reaction, demonstrate how synthetic modifications impact emission properties, providing a basis for creating sensitive and selective fluorescent sensors for various applications including bioimaging and environmental monitoring Hutt et al., 2012.

Optical Materials

A series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives exhibit remarkable optical properties due to their large Stokes' shift, which is essential for the development of luminescent materials. These materials find applications in low-cost lighting and display technologies, where the emission color and intensity can be finely tuned by varying the substituents on the imidazo[1,5-a]pyridine core Volpi et al., 2017.

Structural Analysis

Derivatives of imidazo[1,2-a]pyridine play crucial roles in chemical research, serving as core fragments in drug molecules and materials science. The synthesis and structural elucidation of such derivatives contribute to understanding their reactivity and interaction mechanisms, which are vital for designing molecules with desired properties Chen et al., 2021.

Antitumor Activities

Novel imidazole acyl urea derivatives, which include structural motifs related to 1-(4-Fluorophenyl)-3-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)urea, have shown promising antitumor activities. These findings underscore the potential of such compounds in the development of new cancer therapies, highlighting the versatility of the imidazo[1,2-a]pyridin-2-yl framework in medicinal chemistry Zhu, 2015.

Electronic Materials

The development of bipolar fluorophores based on imidazo[1,2-a]pyridine derivatives, exhibiting efficient violet-blue emission and high thermal stability, demonstrates their application in organic light-emitting diodes (OLEDs). Such materials are essential for advancing display technology and energy-efficient lighting Liu et al., 2016.